Cas no 2171901-40-7 (2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)-)

• Product Name: 2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)-
• CAS No: 2171901-40-7
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5301955
• Update Time: 2025-05-20

2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)-

• Inchi： 1S/C9H13NO3S/c1-9(2,3)13-7-5-4-6-8(10-7)14(11)12/h4-6H,1-3H3,(H,11,12)
• InChI Key： LLNKJXBAKJTHKM-UHFFFAOYSA-N
• SMILES： C1(S(O)=O)=NC(OC(C)(C)C)=CC=C1

Additional information on 2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)-

2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)- (CAS No. 2171901-40-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)-, identified by its CAS number 2171901-40-7, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the sulfinic acid class, characterized by the presence of a sulfinyl group (-SO₂H) attached to a pyridine ring. The unique structural features of 2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)- make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The< strong>6-(1,1-dimethylethoxy) substituent on the pyridine ring introduces steric and electronic effects that can influence the reactivity and binding properties of the molecule. This modification has been strategically employed in medicinal chemistry to modulate pharmacokinetic profiles and enhance target specificity. Recent studies have highlighted the compound's potential in developing novel therapeutic agents, particularly in the treatment of inflammatory and neurological disorders.

In the context of drug discovery, 2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)- has been explored as a key intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are well-known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The sulfinic acid moiety in this compound allows for further functionalization, enabling chemists to design molecules with tailored properties. For instance, it can be converted into amides or esters, which are crucial for enhancing drug solubility and bioavailability.

The< strong>CAS number 2171901-40-7 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers to reference and replicate experiments reliably. The compound's synthesis involves multi-step organic reactions, including sulfonylation and etherification processes, which require precise control over reaction conditions to achieve high yields and purity.

Recent advancements in computational chemistry have facilitated the study of 2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)-'s interactions with biological targets. Molecular docking simulations have shown that this compound can bind effectively to enzymes and receptors involved in inflammatory pathways. For example, it has been predicted to interact with cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation regulation. Such insights have guided the design of next-generation anti-inflammatory drugs.

The pharmaceutical industry has shown particular interest in< strong>2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)- due to its potential as a prodrug or precursor for bioactive molecules. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The structural flexibility of this compound allows for modifications that can enhance its metabolic stability while maintaining target specificity. This approach has been successful in developing drugs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)- has found utility in materials science. Its ability to form coordination complexes with metal ions makes it valuable in catalysis and as a ligand in metal-organic frameworks (MOFs). These materials have applications ranging from gas storage to separation technologies. The sulfinic acid group can act as a chelating agent, facilitating stable binding with transition metals such as copper and zinc.

The synthesis of< strong>2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)- involves careful selection of reagents and catalysts to optimize yield and minimize byproducts. Recent research has focused on greener synthetic routes, employing biocatalysis or microwave-assisted reactions to reduce energy consumption and environmental impact. Such sustainable practices align with the growing emphasis on eco-friendly chemical processes in industrial settings.

Evaluation of< strong>CAS number 2171901-40-7-related compounds often involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) techniques. These analytical methods provide detailed information about the compound's purity and structural integrity. In pharmaceutical research, impurity profiling is crucial for ensuring safety and efficacy before clinical trials.

The< strong>6-(1,1-dimethylethoxy) group not only influences the compound's electronic properties but also its solubility characteristics. This feature is particularly important for drug formulation, where water solubility is often a critical factor determining bioavailability. Researchers have explored various strategies to enhance solubility without compromising therapeutic activity.

In conclusion,< strong>2-Pyridinesulfinic acid, 6-(1,1-dimethylethoxy)-(CAS No.< strong>2171901-40-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structure offers opportunities for innovation in drug discovery、material science，and sustainable chemistry。 As our understanding of molecular interactions continues to evolve，this compound is likely to play an increasingly important role in developing next-generation therapeutics and materials。